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Compound of Interest

Compound Name: Fgfr-IN-2

Cat. No.: B12414012

An In-depth Technical Guide to Fgfr-IN-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fgfr-IN-2, a potent inhibitor of
Fibroblast Growth Factor Receptors (FGFRs). This document consolidates critical information
on its commercial availability, biochemical properties, and relevant experimental methodologies
to support researchers and professionals in the field of drug discovery and development.

Commercial Availability of Fgfr-IN-2

Fgfr-IN-2 is a commercially available research compound. The following table summarizes
supplier information.

Supplier Catalog Number CAS Number

MedchemExpress HY-142921 2665665-09-6

Quantitative Data Summary

Fgfr-IN-2 has been characterized as a potent inhibitor of the FGFR family of receptor tyrosine
kinases. The following table summarizes its inhibitory activity.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12414012?utm_src=pdf-interest
https://www.benchchem.com/product/b12414012?utm_src=pdf-body
https://www.benchchem.com/product/b12414012?utm_src=pdf-body
https://www.benchchem.com/product/b12414012?utm_src=pdf-body
https://www.benchchem.com/product/b12414012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Target IC50 (nM)
FGFR1 7.3[1]
FGFR2 4.3[1]
FGFR3 7.6[1]
FGFR4 11[1]

Note: The IC50 values represent the concentration of Fgfr-IN-2 required to inhibit 50% of the
enzymatic activity of the respective FGFR isoform.

Signaling Pathway

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a crucial role in
various biological processes, including cell proliferation, differentiation, and migration.[2]
Dysregulation of this pathway is implicated in numerous developmental syndromes and
cancers.[2][3] The binding of a Fibroblast Growth Factor (FGF) ligand to an FGFR initiates
receptor dimerization and autophosphorylation of tyrosine residues within the kinase domain.[4]
[5] This activation triggers a cascade of downstream signaling events, primarily through the
RAS-MAPK and PI3K-AKT pathways.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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